Cas no 1243415-10-2 (5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid)

5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid is a versatile heterocyclic compound featuring both an isoxazole core and a reactive chloromethyl substituent. Its structural attributes make it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The chloromethyl group offers a convenient handle for further functionalization, enabling the introduction of diverse moieties through nucleophilic substitution or cross-coupling reactions. The carboxylic acid functionality enhances solubility and provides additional reactivity for derivatization. This compound’s stability under standard conditions and compatibility with common synthetic methodologies underscore its utility in medicinal chemistry and material science applications. Its well-defined reactivity profile ensures reproducibility in complex synthetic routes.

5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid structure

1243415-10-2 structure

Product Name:5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid

CAS No:1243415-10-2

MF:C₁₂H₁₀ClNO₃

MW:251.665702342987

MDL:MFCD14706772

CID:1082451

PubChem ID:58539492

Update Time:2025-10-29

5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid
- 5-[4-(chloromethyl)phenyl]-3-methyl-1,2-oxazole-4-carboxylic acid
- 5-[4-(chloromethyl)phenyl]-3-methyl-4-Isoxazolecarboxylic acid
- DTXSID301177441
- AM806935
- AKOS022177579
- MB14515
- SCHEMBL3702392
- 4-Isoxazolecarboxylic acid, 5-[4-(chloromethyl)phenyl]-3-methyl-
- 5-(4-Chloromethyl-phenyl)-3-methyl-isoxazole-4-carboxylic acid
- DA-18963
- 1243415-10-2
- JVJVXXMFTFTUDP-UHFFFAOYSA-N
- MDL： MFCD14706772
- Inchi： 1S/C12H10ClNO3/c1-7-10(12(15)16)11(17-14-7)9-4-2-8(6-13)3-5-9/h2-5H,6H2,1H3,(H,15,16)
- InChI Key： JVJVXXMFTFTUDP-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=CC=1)C1=C(C(=O)O)C(C)=NO1

Computed Properties

Exact Mass: 251.0349209g/mol
Monoisotopic Mass: 251.0349209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 63.3Å²

5-(4-(Chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0990873-5g	5-(4-(chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid	1243415-10-2	95%	5g	$2100	2024-08-02
eNovation Chemicals LLC	Y0990873-5g	5-(4-(chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid	1243415-10-2	95%	5g	$2100	2025-02-27
eNovation Chemicals LLC	Y0990873-5g	5-(4-(chloromethyl)phenyl)-3-methylisoxazole-4-carboxylic acid	1243415-10-2	95%	5g	$2100	2025-02-26